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Compound of Interest

Compound Name: A-123189

Cat. No.: B1666375 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
A-23187, also known as Calcimycin, is a potent and widely utilized calcium ionophore.[1][2][3]

[4] It functions as a mobile ion-carrier that facilitates the transport of divalent cations, most

notably calcium (Ca²⁺), across biological membranes.[3] This ability to artificially increase

intracellular Ca²⁺ concentrations makes A-23187 an invaluable tool in a multitude of research

applications, including the study of calcium signaling pathways, induction of apoptosis and

autophagy, and oocyte activation. This document provides a comprehensive guide to the

preparation and use of A-23187 solutions in a research setting.

Physicochemical and Solubility Data
For reproducible experimental outcomes, it is critical to start with accurately prepared solutions

of A-23187. The following table summarizes the key physicochemical properties and solubility

information for A-23187.
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Property Value Reference

Synonyms
Calcimycin, Antibiotic A-23187,

Calcium Ionophore A-23187

CAS Number 52665-69-7

Molecular Formula C₂₉H₃₇N₃O₆

Molecular Weight 523.6 g/mol

Purity >98%

Appearance White to light yellow powder

Solubility in DMSO Up to 100 mM (with heating)

25 mg/mL

50 mM

Solubility in Ethanol 5 mg/mL

10 mM (with gentle warming)

Stock Solution Preparation Protocol
This protocol outlines the steps for preparing a stock solution of A-23187. It is recommended to

prepare a concentrated stock solution in an organic solvent, which can then be diluted to the

desired working concentration in aqueous buffers or cell culture media.

Materials:

A-23187 (lyophilized powder)

Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol

Sterile, conical-bottom polypropylene tubes

Vortex mixer

Pipettes and sterile filter tips
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Procedure:

Equilibration: Allow the vial of lyophilized A-23187 powder to equilibrate to room temperature

before opening to prevent condensation of moisture.

Solvent Addition: Based on the desired stock concentration, carefully add the appropriate

volume of solvent (e.g., DMSO) to the vial of A-23187. For example, to prepare a 15 mM

stock solution from 5 mg of A-23187, reconstitute the powder in 0.64 mL of DMSO.

Dissolution: Cap the vial tightly and vortex thoroughly until the powder is completely

dissolved. Gentle warming may be required to achieve higher concentrations.

Aliquoting: To avoid repeated freeze-thaw cycles, which can lead to degradation of the

compound, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes in sterile polypropylene tubes.

Storage: Store the aliquoted stock solutions at -20°C. When stored properly, the stock

solution is stable for at least 3 months.

Note on Aqueous Solutions: A-23187 is sparingly soluble in aqueous buffers. To prepare an

aqueous working solution, first dissolve A-23187 in an organic solvent like ethanol and then

dilute with the aqueous buffer of choice. It is not recommended to store aqueous solutions for

more than one day.

Experimental Workflow for A-23187 Solution
Preparation
The following diagram illustrates the general workflow for preparing A-23187 solutions for use

in cell-based assays.
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Experimental Workflow: A-23187 Solution Preparation

Stock Solution Preparation

Working Solution Preparation

Start: Lyophilized A-23187

Equilibrate to Room Temperature

Add Anhydrous Solvent (e.g., DMSO)

Vortex to Dissolve

Aliquot into Single-Use Volumes

Store at -20°C

Thaw Aliquot of Stock Solution

Dilute in Cell Culture Media or Buffer

Use Immediately in Experiment

Click to download full resolution via product page

Caption: Workflow for A-23187 stock and working solution preparation.
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Mechanism of Action and Signaling Pathway
A-23187 acts as a calcium ionophore, creating a pathway for Ca²⁺ ions to move down their

electrochemical gradient and enter the cytoplasm from the extracellular space or from

intracellular stores like the endoplasmic reticulum. This rapid increase in intracellular Ca²⁺

concentration triggers a cascade of downstream signaling events.

The following diagram depicts the mechanism of action of A-23187 and its impact on

intracellular calcium signaling.

Mechanism of Action: A-23187 as a Calcium Ionophore
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Caption: A-23187 facilitates Ca²⁺ influx, increasing intracellular Ca²⁺.

Applications and Working Concentrations
A-23187 is a versatile tool with a broad range of applications in cellular and molecular biology

research. The optimal working concentration and treatment duration are cell-type and

application-dependent and should be determined empirically.

Application
Typical Working
Concentration

Cell Type Examples Reference

Induction of Apoptosis 100 nM - 10 µM
HL-60, Jurkat cells,

Rat C6 glioma cells

Induction of

Autophagy
1 - 5 µM

Murine embryonic

fibroblasts, Human

colon cancer cells

Oocyte Activation
0.5 µg/mL (approx. 1

µM)
Human oocytes

Stimulation of

Cytokine Production
Varies Mast cells

Induction of ROS

Generation
Varies

HL-60 cells, Rat

neonatal cardiac

myocytes

Safety Precautions
A-23187 is a potent bioactive molecule and should be handled with appropriate safety

precautions.

Wear personal protective equipment (PPE), including gloves, a lab coat, and safety glasses,

when handling the compound.

Handle the lyophilized powder in a chemical fume hood to avoid inhalation.
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Consult the Safety Data Sheet (SDS) for detailed safety information.

A-23187 is for research use only and is not intended for human or veterinary use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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